Cas no 878119-00-7 (3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]-)

• Product Name: 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]-
• CAS No: 878119-00-7
• MF: C₂₂H₂₁N₃O₅S₂
• MW: 471.549242734909
• CID: 5249196
• Update Time: 2025-06-07

3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]-

• Inchi： 1S/C22H21N3O5S2/c1-25(32(3,27)28)16-6-4-14(5-7-16)19-13-31-22(23-19)24-21(26)10-15-12-30-20-11-17(29-2)8-9-18(15)20/h4-9,11-13H,10H2,1-3H3,(H,23,24,26)
• InChI Key： RLEIOVMMAMRQCI-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(CC(NC2=NC(C3=CC=C(N(C)S(C)(=O)=O)C=C3)=CS2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]-

Introduction to 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- (CAS No. 878119-00-7)

3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- (CAS No. 878119-00-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving inflammatory and neurological disorders.

The chemical structure of 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- is composed of a benzofuran ring system, a thiazole moiety, and a methylsulfonyl group. These functional groups contribute to the compound's high biological activity and selectivity. The benzofuran ring is known for its stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The thiazole moiety adds to the compound's lipophilicity and enhances its ability to cross cell membranes. The methylsulfonyl group, on the other hand, imparts polarity and can modulate the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- in the treatment of chronic inflammatory conditions. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- has shown promise in neurodegenerative diseases. A study conducted at the University of California found that this compound can protect neurons from oxidative stress and apoptosis. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic profile of 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- has also been extensively studied. Preclinical data indicate that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, it exhibits low toxicity and minimal side effects in animal models, which is a crucial factor for its potential clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- in human subjects. Early results from phase I trials have shown promising outcomes, with no serious adverse events reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in a broader range of diseases.

In conclusion, 3-Benzofuranacetamide, 6-methoxy-N-[4-[4-[methyl(methylsulfonyl)amino]phenyl]-2-thiazolyl]- (CAS No. 878119-00-7) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in the field of medicinal chemistry.